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Compound of Interest

Compound Name: 2-(2-Bromoethyl)naphthalene

Cat. No.: B183722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-Bromoethyl)naphthalene, a
key chemical intermediate in organic synthesis. It covers its chemical identity, synthesis, and
physicochemical properties, with a focus on its relevance to drug discovery and development.

Chemical Identity

The compound 2-(2-Bromoethyl)naphthalene is a substituted naphthalene derivative. Its
structure consists of a naphthalene ring with a 2-bromoethyl group attached at the 2-position.

Identifier Value

IUPAC Name 2-(2-Bromoethyl)naphthalene

CAS Number 2086-62-6[1][2]

Molecular Formula C12H11Br

Molecular Weight 235.12 g/mol

Canonical SMILES C1=CC=C2C=C(C=CC2=C1)CCBr
InChl Key DNJYJMDQLURVBB-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data
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Quantitative data for 2-(2-Bromoethyl)naphthalene and its closely related isomers and

precursors are crucial for its identification and characterization in a laboratory setting.

Table 2.1: Physical Properties

Property Value Notes
] ] For related compound 2-
Appearance White to cream solid
(Bromomethyl)naphthalene.
] ] For the related compound 2-
Melting Point 53-56 °C
Bromonaphthalene.
N ) For the related compound 2-
Boiling Point 150-170 °C at 16 mmHg

(Bromomethyl)naphthalene.

Table 2.2: Spectroscopic Data for Naphthalene Derivatives

1H NMR (CDCls, & in

13C NMR (CDCls, &

Mass Spectrometry

Compound )
ppm) in ppm) (m/z)
) 135.2,133.2, 132.9,
7.81 (m), 7.48 (m), 128.5, 128.0, 127.8, M+: 220/222, [M-Br]*:
(Bromomethyl)naphth
| 4.64 (s, 2H)[3][4] 126.5, 126.3, 125.9, 141[3]
alene

34.1[3]

2-Bromonaphthalene

7.98 (s, 1H), 7.78 (d,
1H), 7.72 (d, 1H), 7.68
(d, 1H), 7.53 (t, 1H),
7.48 (t, 1H), 7.46 (1,
1H)[5][6]

134.4, 132.7, 129.7,
128.3, 127.8, 127.7,
126.9, 126.3, 121.3[5]

[7]

M+: 206/208, [M-Br]*:
127[5][8]

1-
(Bromomethyl)naphth

alene

8.14 (d, 1H), 7.86 (d,
1H), 7.81 (d, 1H), 7.59
(t, 1H), 7.51 (m, 2H),
7.38 (t, 1H), 4.93 (s,
2H)[9]

Not readily available

Not readily available
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Note: Spectroscopic data for 2-(2-Bromoethyl)naphthalene is not extensively detailed in
publicly available literature. The data for closely related compounds are provided for reference.

Synthesis and Experimental Protocols

2-(2-Bromoethyl)naphthalene is typically synthesized from 2-(naphthalen-2-yl)ethanol. The
conversion of the primary alcohol to an alkyl bromide can be achieved using various
brominating agents.

Protocol 3.1: Synthesis of 2-(2-Bromoethyl)naphthalene from 2-(naphthalen-2-yl)ethanol
using Phosphorus Tribromide (PBrs)

This method involves the reaction of the corresponding alcohol with phosphorus tribromide, a
common and effective way to produce primary and secondary alkyl bromides.

Materials:

¢ 2-(naphthalen-2-yl)ethanol

e Phosphorus tribromide (PBr3)

e Anhydrous diethyl ether or dichloromethane
» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

Procedure:

» Dissolve 2-(naphthalen-2-yl)ethanol in anhydrous diethyl ether in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon) and cool the solution in an ice bath to 0 °C.

e Slowly add phosphorus tribromide (approximately 0.33 to 0.5 equivalents) dropwise to the
stirred solution.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC).

o Carefully quench the reaction by slowly adding it to ice-cold water.

o Separate the organic layer and wash it sequentially with cold water, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude 2-(2-Bromoethyl)naphthalene.

Purify the product by column chromatography on silica gel if necessary.
Protocol 3.2: Synthesis of 2-Bromonaphthalene from [3-Naphthol

For context and as a reference for bromination on the naphthalene ring system, the synthesis
of 2-bromonaphthalene from (3-naphthol is provided.[10]

Materials:

e [3-naphthol

e Triphenylphosphine

e Bromine

» Acetonitrile

e Pentane

e 20% Sodium hydroxide solution
e Anhydrous magnesium sulfate
Procedure:

 In a three-necked round-bottomed flask, dissolve triphenylphosphine (0.55 mole) in
acetonitrile (125 ml) and cool in an ice bath.[10]
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e Add bromine (88 g) dropwise over 20-30 minutes.[10]

e Remove the ice bath and add a solution of 3-naphthol (0.50 mole) in acetonitrile (100 ml).
[10]

e Heat the mixture to 60-70°C for at least 30 minutes.[10]
« Distill off the acetonitrile under reduced pressure.[10]

o Raise the temperature of the reaction mixture to 340°C until the evolution of hydrogen
bromide ceases.[10]

o Cool the mixture to approximately 100°C and pour it into a beaker to cool to room
temperature.[10]

e Add pentane (300 ml) and break up the resulting solid.[10]
e Filter the solid and wash it with pentane.[10]

o Combine the pentane filtrates, wash with 20% sodium hydroxide, and dry over anhydrous
magnesium sulfate.[10]

o Purify the product by passing it through an alumina column and removing the pentane under
reduced pressure to yield 2-bromonaphthalene.[10]

Applications in Drug Discovery and Organic
Synthesis

2-(2-Bromoethyl)naphthalene serves as a valuable intermediate in the synthesis of more
complex molecules, particularly in the pharmaceutical and materials science sectors. The
bromoethyl group is a versatile functional handle for introducing the naphthyl moiety into a
target structure through nucleophilic substitution reactions.

Naphthalene derivatives, in general, are known to exhibit a wide range of biological activities,
including anticancer, antimicrobial, and anti-inflammatory properties. While specific biological
data for 2-(2-Bromoethyl)naphthalene is not extensively documented in public literature, its
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structural motif is present in various biologically active compounds. For instance, naphthalene-
containing compounds have been investigated as potential anticancer agents.

The general workflow for utilizing an intermediate like 2-(2-Bromoethyl)naphthalene in a drug
discovery context is outlined below.

Synthesis & Modification Screening & Evaluation Preclinical Development
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Caption: General drug discovery workflow using a chemical intermediate.

Biological Activity and Signaling Pathways

While specific studies detailing the biological activity and associated signaling pathways of 2-
(2-Bromoethyl)naphthalene are limited, the broader class of naphthalene derivatives has
been extensively studied. For example, some naphthalene-based compounds have been
shown to induce apoptosis in cancer cells. It is important to note that the biological effects of
naphthalene itself have been studied, with some reports indicating potential for cytotoxicity and
genotoxicity, particularly in its metabolites. However, these studies do not provide specific data
for 2-(2-bromoethyl)naphthalene.

The synthesis of novel compounds for biological testing is a common practice in medicinal
chemistry. The workflow for such a synthesis is depicted below.
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Caption: General workflow for the synthesis and purification of a target compound.

Conclusion

2-(2-Bromoethyl)naphthalene is a valuable chemical intermediate with significant potential for
application in the synthesis of novel compounds for pharmaceutical and materials science
research. While direct biological data for this specific molecule is sparse, its utility as a building
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block for introducing the naphthyl moiety is well-established. This guide provides foundational
information to aid researchers in the synthesis, characterization, and potential application of
this compound in their research endeavors. Further investigation into the specific biological
activities of 2-(2-Bromoethyl)naphthalene and its derivatives is warranted to fully explore its
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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